Cas no 1681-17-0 (4-Acetyl-4-methylheptanedinitrile)

4-Acetyl-4-methylheptanedinitrile structure
1681-17-0 structure
Product name:4-Acetyl-4-methylheptanedinitrile
CAS No:1681-17-0
MF:C10H14N2O
MW:178.23096
CID:83888
PubChem ID:15515

4-Acetyl-4-methylheptanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Acetyl-4-methylheptanedinitrile
    • 3-Acetyl-3-methylpentanedicarbonitrile
    • 4-Acetyl-4-methylpimelonitrile
    • 2CN
    • 3-Acetyl-3-methyl-pentan-1,5-dicarbonitril
    • 4-Acetyl-4-methyl-heptandinitril
    • 4-acetyl-4-methyl-heptanedinitrile
    • 4-Methyl-4-acetyl-pimelinsaeure-dinitril
    • HEPTANEDINITRILE,4-ACETYL-4-METHYL
    • RARECHEM AQ A3 0172
    • 4-acetyl-4-methyl-heptanedinitril
    • 3-ACETYL-1,5-DICYANO-3-METHYLPENTANE
    • 3-ACETYL-3-METHYLPENTANE-1,5-DICARBONITRILE
    • A810939
    • 2,2-Bis(.beta.-cyanoethyl)-3-butanone
    • 1681-17-0
    • WLN: NC2X1&V1&2CN
    • XWNSFEAWWGGSKJ-UHFFFAOYSA-N
    • 4-03-00-01855 (Beilstein Handbook Reference)
    • DTXSID4075116
    • NSC-404930
    • Potassiumbromate
    • 3,3-Bis(2-cyanoethyl)-2-butanon
    • NSC404930
    • NSC 2767
    • HEPTANEDINITRILE, 4-ACETYL-4-METHYL-
    • AI3-13063
    • NSC 404930
    • SCHEMBL11561721
    • NSC-2767
    • NSC2767
    • UNII-4Q44E9MB5R
    • 2,2-Bis(beta-cyanoethyl)-3-butanone
    • 4Q44E9MB5R
    • FT-0617399
    • BRN 1769600
    • AKOS022181701
    • gamma-Acetyl-gamma-methylpimelonitrile
    • MDL: MFCD00052863
    • Inchi: InChI=1S/C10H14N2O/c1-9(13)10(2,5-3-7-11)6-4-8-12/h3-6H2,1-2H3
    • InChI Key: XWNSFEAWWGGSKJ-UHFFFAOYSA-N
    • SMILES: CC(=O)C(C)(CCC#N)CCC#N

Computed Properties

  • Exact Mass: 178.11100
  • Monoisotopic Mass: 178.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • Surface Charge: 0
  • XLogP3: 0.4
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Not determined.
  • Density: 1.003
  • Melting Point: 66-67°C
  • Boiling Point: 381.3°Cat760mmHg
  • Flash Point: 184.4°C
  • Refractive Index: 1.455
  • PSA: 64.65000
  • LogP: 2.18926
  • Solubility: Not determined

4-Acetyl-4-methylheptanedinitrile Security Information

  • Hazardous Material transportation number:3276
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S22-S36/37
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22
  • HazardClass:6.1
  • Packing Group:III
  • Hazard Level:6.1
  • PackingGroup:III

4-Acetyl-4-methylheptanedinitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Acetyl-4-methylheptanedinitrile Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1681-17-0)3-ACETYL-3-METHYLPEN
Purity:98%
Quantity:Company Customization
Price ($):discuss personally